Cas no 109127-46-0 (Morpholinium,4-methyl-4-[3-oxo-3-[2-(trimethylammonio)ethoxy]propyl]-, iodide (1:2))

• Product Name: Morpholinium,4-methyl-4-[3-oxo-3-[2-(trimethylammonio)ethoxy]propyl]-, iodide (1:2)
• CAS No: 109127-46-0
• MF: C₁₃H₂₈I₂N₂O₃
• MW: 514.181968688965
• CID: 178071
• PubChem ID: 3029479
• Update Time: 2025-04-19

Morpholinium,4-methyl-4-[3-oxo-3-[2-(trimethylammonio)ethoxy]propyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• Morpholinium,4-methyl-4-[3-oxo-3-[2-(trimethylammonio)ethoxy]propyl]-, iodide (1:2)
• trimethyl-[2-[3-(4-methylmorpholin-4-ium-4-yl)propanoyloxy]ethyl]azanium,diiodide
• 2-Trimethylammonioethyl 3-(4-methylmorpholinio)propionate diiodide
• 4-(2-Carboxyethyl)-4-methylmorpholinium iodide ester with choline iodide
• 4-M
• 4-methyl-4-[2-(2-trimethylammonio-ethoxycarbonyl)-ethyl]-morpholinium, diiodide
• AC1MHNWX
• Choline, iodide, ester with 4-(2-carboxyethyl)-4-methylmorpholinium iodide
• LS-93539
• LS-93644
• Morpholinium, 4-(2-carboxyethyl)-4-methyl-, iodide, ester with choline iodide
• NIOSH
• QF3355600
• QF33556000
• 4-Methyl-4-{3-oxo-3-[2-(trimethylazaniumyl)ethoxy]propyl}morpholin-4-ium diiodide
• Morpholinium, 4-methyl-4-(3-oxo-3-(2-(trimethylammonio)ethoxy)propyl)-, diiodide
• 109127-46-0
• 4-Methyl-4-(3-oxo-3-(2-(trimethylammonio)ethoxy)propyl)morpholinium diiodide
• DTXSID60911007
• NIOSH/QF3355600

• Inchi： 1S/C13H28N2O3.2HI/c1-14(2,3)7-12-18-13(16)5-6-15(4)8-10-17-11-9-15;;/h5-12H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： AORAZMOYQSVTKN-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1CC[N+](C)(CCC(=O)OCC[N+](C)(C)C)CC1

Computed Properties

• Exact Mass: 485.7989
• Monoisotopic Mass: 514.01894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53